Cas no 643069-43-6 (5-Methoxyquinolin-4-ol)

• Product Name: 5-Methoxyquinolin-4-ol
• CAS No: 643069-43-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD18384908
• CID: 499786
• PubChem ID: 23595324
• Update Time: 2025-06-10

5-Methoxyquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyquinolin-4-ol
• 4(1H)-Quinolinone,5-methoxy-
• 4-HYDROXY-5-METHOXYQUINOLINE
• 5-methoxy-1H-quinolin-4-one
• 4(1H)-Quinolinone,5-methoxy
• 5-methoxy-4(1H)-quinolone
• DTXSID30635122
• ZXGXDLPJGJQNFV-UHFFFAOYSA-N
• A834708
• F13845
• SCHEMBL3579197
• SB68242
• FT-0752934
• 5-methoxyquinolin-4(1H)-one
• MFCD18384908
• SCHEMBL8351780
• AKOS006287410
• 1466525-83-6
• 643069-43-6
• CS1281
• AC-31270
• MFCD08063200
• EN300-119016
• CS-0446919
• AMY5877
• FT-0644811

• MDL： MFCD18384908
• Inchi： 1S/C10H9NO2/c1-13-9-4-2-3-7-10(9)8(12)5-6-11-7/h2-6H,1H3,(H,11,12)
• InChI Key： ZXGXDLPJGJQNFV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(C=CN2)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 42.35000
• LogP: 1.94900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-Methoxyquinolin-4-ol

Introduction to 5-Methoxyquinolin-4-ol (CAS No: 643069-43-6)

5-Methoxyquinolin-4-ol is a fascinating compound with the CAS number 643069-43-6, belonging to the quinoline family of heterocyclic aromatic compounds. This molecule has garnered significant attention in recent years due to its unique structural features and promising applications in various fields, including pharmacology, material science, and organic synthesis.

The quinoline skeleton is a fundamental structure in organic chemistry, characterized by a bicyclic system consisting of a benzene ring fused with a pyridine ring. In the case of 5-Methoxyquinolin-4-ol, the molecule features a hydroxyl group (-OH) at the 4-position and a methoxy group (-OCH₃) at the 5-position of the quinoline ring. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 5-Methoxyquinolin-4-ol as a precursor for synthesizing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. The hydroxyl group at position 4 facilitates strong hydrogen bonding, while the methoxy group at position 5 contributes to π-electron conjugation and aromaticity, enhancing the molecule's stability and reactivity in coordination chemistry.

In terms of pharmacological applications, 5-Methoxyquinolin-4-ol has shown promise as a lead compound for drug discovery. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate key inflammatory pathways in cellular models. Additionally, studies have demonstrated its capacity to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of 5-Methoxyquinolin-4-ol typically involves multi-step organic reactions, often starting from readily available quinoline derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and improving scalability.

From an environmental perspective, 5-Methoxyquinolin-4-ol has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, this compound can undergo enzymatic degradation, making it a more sustainable option for certain industrial applications compared to traditional quinoline derivatives.

In conclusion, 5-Methoxyquinolin-4-ol (CAS No: 643069-43) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike.